Cas no 67170-63-2 (Ethanone, 1-(3,4-dimethoxyphenyl)-2-(methylsulfinyl)-)

• Product Name: Ethanone, 1-(3,4-dimethoxyphenyl)-2-(methylsulfinyl)-
• CAS No: 67170-63-2
• MF: C₁₁H₁₄O₄S
• MW: 242.291462421417
• CID: 395240
• PubChem ID: 13141285
• Update Time: 2025-04-19

Ethanone, 1-(3,4-dimethoxyphenyl)-2-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,4-dimethoxyphenyl)-2-(methylsulfinyl)-
• 1-(3,4-dimethoxyphenyl)-2-methylsulfinylethanone
• 1-(3,4-Dimethoxyphenyl)-2-(methanesulfinyl)ethan-1-one
• DTXSID50521275
• 67170-63-2

• Inchi： 1S/C11H14O4S/c1-14-10-5-4-8(6-11(10)15-2)9(12)7-16(3)13/h4-6H,7H2,1-3H3
• InChI Key： OCOCKEOEHMSSMX-UHFFFAOYSA-N
• SMILES： S(C)(CC(C1C=CC(=C(C=1)OC)OC)=O)=O

Computed Properties

• Exact Mass: 242.06132
• Monoisotopic Mass: 242.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 52.6